Cas no 2228248-74-4 (3-amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid)

• Product Name: 3-amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid
• CAS No: 2228248-74-4
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 6386119
• PubChem ID: 165711415
• Update Time: 2025-06-08

3-amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid
• 3-amino-2-[3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl]propanoic acid
• EN300-1785790
• 2228248-74-4

• Inchi： 1S/C10H15N3O4/c1-3-17-10(16)8-7(5-13(2)12-8)6(4-11)9(14)15/h5-6H,3-4,11H2,1-2H3,(H,14,15)
• InChI Key： JTWCIBYRRBYTCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)C(C(=O)O)CN)=O

Computed Properties

• Exact Mass: 241.10625597g/mol
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 107Ų

Additional information on 3-amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid

3-Amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic Acid: A Comprehensive Overview

3-Amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid, also known by its CAS number 2228248-74-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an ethoxycarbonyl group, a methyl group, and an amino acid side chain. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a common motif in many bioactive compounds. In this molecule, the pyrazole ring is further substituted with an ethoxycarbonyl group at the 3-position and a methyl group at the 1-position. The presence of these substituents not only enhances the stability of the ring but also introduces additional reactivity, making it a valuable building block for further chemical modifications. The amino acid side chain at the 4-position of the pyrazole ring adds another layer of functionality, enabling this compound to participate in various biochemical interactions.

Recent studies have highlighted the potential of 3-amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of inhibitors for key enzymes involved in metabolic pathways. The amino group and carboxylic acid functionalities provide opportunities for peptide bond formation, which is crucial in drug design. Additionally, the ethoxycarbonyl group can be readily modified to introduce other functional groups, further expanding its utility in medicinal chemistry.

The synthesis of this compound typically involves multi-step reactions, often starting from simpler precursors such as aldehydes or ketones. The construction of the pyrazole ring is a critical step and can be achieved through various methods, including condensation reactions or cyclization processes. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, 3-amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid has shown promise in the development of therapeutic agents targeting various diseases. Its ability to interact with biological systems makes it a candidate for further exploration in areas such as oncology, inflammation, and infectious diseases. Researchers are particularly interested in its potential to modulate protein-protein interactions, a mechanism that is increasingly recognized as a key target for drug development.

The latest advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure and how it interacts with biological targets. These findings are essential for guiding experimental efforts and optimizing its bioavailability and efficacy.

In conclusion, 3-amino-2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-y lpropanoic acid represents a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a versatile tool for chemists and pharmacologists alike. As research continues to uncover new possibilities for this molecule, its role in advancing therapeutic interventions is likely to grow significantly.